Cas no 1782755-73-0 (methyl 5-(4-aminopiperidin-1-yl)pyrazine-2-carboxylate)

• Product Name: methyl 5-(4-aminopiperidin-1-yl)pyrazine-2-carboxylate
• CAS No: 1782755-73-0
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 6014858
• PubChem ID: 83842190
• Update Time: 2024-01-12

methyl 5-(4-aminopiperidin-1-yl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-aminopiperidin-1-yl)pyrazine-2-carboxylate
• 2-Pyrazinecarboxylic acid, 5-(4-amino-1-piperidinyl)-, methyl ester
• 1782755-73-0
• EN300-14174367

• Inchi： 1S/C11H16N4O2/c1-17-11(16)9-6-14-10(7-13-9)15-4-2-8(12)3-5-15/h6-8H,2-5,12H2,1H3
• InChI Key： JZNVCHWDXDYWPT-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(N2CCC(N)CC2)N=C1

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 418.8±45.0 °C(Predicted)
• pka: 9.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives